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Cat. No.: B1248030 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Esuberaprost, the 314d isomer of beraprost, is a potent and selective synthetic analogue of

prostacyclin. It functions as a high-affinity agonist for the prostacyclin receptor (IP receptor), a

G-protein coupled receptor.[1] Activation of the IP receptor stimulates adenylyl cyclase, leading

to an increase in intracellular cyclic adenosine monophosphate (cAMP). This signaling cascade

mediates a range of physiological effects, including vasodilation, inhibition of platelet

aggregation, and antiproliferative effects on smooth muscle cells.[1][2] These properties make

esuberaprost a valuable tool for in vitro research in areas such as cardiovascular disease and

pulmonary hypertension.

This document provides detailed application notes and protocols for the preparation and use of

esuberaprost in in vitro experiments, ensuring data accuracy and reproducibility.

Data Presentation
The following table summarizes the key in vitro activities of esuberaprost.
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Parameter Cell Line Value Reference

EC50 (cAMP

Elevation)

HEK-293 cells

expressing human IP

receptor

0.4 nM [1]

EC50 (Inhibition of

Cell Proliferation)

Human Pulmonary

Arterial Smooth

Muscle Cells

(PASMCs)

3 nM [1]

Signaling Pathway
Esuberaprost exerts its effects by activating the prostacyclin (IP) receptor, which is coupled to

a Gs alpha subunit. This initiates a signaling cascade that results in the production of cAMP,

the key second messenger mediating the downstream cellular responses.
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Preparation

Treatment

Detection

Data Analysis

Seed cells expressing
IP receptor in a 96-well plate

Prepare serial dilutions
of Esuberaprost

Pre-treat cells with a
phosphodiesterase (PDE) inhibitor

Add Esuberaprost dilutions
and vehicle control to cells

Incubate at 37°C

Lyse cells to release
intracellular cAMP

Measure cAMP levels using
a competitive immunoassay (e.g., ELISA)

Plot cAMP concentration vs.
log[Esuberaprost]

Calculate EC50 value

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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